Cas no 110751-07-0 (5-Bromochroman-8-carboxylic Acid)

• Product Name: 5-Bromochroman-8-carboxylic Acid
• CAS No: 110751-07-0
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 2101534
• PubChem ID: 13983521
• Update Time: 2025-06-08

5-Bromochroman-8-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-BENZOPYRAN-8-CARBOXYLIC ACID,5-BROMO-3,4-DIHYDRO-
• 5-bromochroman-8-carboxylic acid
• 5-bromo-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid
• ZZVRSHCOXWQTMD-UHFFFAOYSA-N
• NE54263
• Z2216720832
• 2H-BENZOPYRAN-8-CARBOXYLIC ACID,5-BROMO-3,4-DIHYDR
• 5-Bromochroman-8-carboxylic Acid

• Inchi： 1S/C10H9BrO3/c11-8-4-3-7(10(12)13)9-6(8)2-1-5-14-9/h3-4H,1-2,5H2,(H,12,13)
• InChI Key： ZZVRSHCOXWQTMD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C2=C1CCCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 328.1±22.0 °C at 760 mmHg
• Flash Point: 182.2±7.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromochroman-8-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 5-Bromochroman-8-carboxylic Acid

Professional Introduction to 5-Bromochroman-8-carboxylic Acid (CAS No. 110751-07-0)

5-Bromochroman-8-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 110751-07-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This brominated chroman derivative has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both a bromine substituent and a carboxylic acid functional group imparts unique reactivity, enabling its application in diverse chemical transformations.

The chroman scaffold, characterized by a benzene ring fused with a cyclohexene ring, is well-documented for its role in medicinal chemistry. Specifically, 5-Bromochroman-8-carboxylic acid serves as a crucial building block for designing novel therapeutic agents. Its structural features allow for further functionalization, making it an attractive candidate for exploring new pharmacophores. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, and 5-Bromochroman-8-carboxylic acid exemplifies this trend by offering a scaffold that can be modified to target various biological pathways.

In the context of modern pharmaceutical research, the demand for high-quality intermediates like 5-Bromochroman-8-carboxylic acid has surged. The compound’s ability to undergo selective reactions at both the bromine and carboxylic acid positions allows chemists to construct complex molecules with precision. For instance, palladium-catalyzed cross-coupling reactions have been extensively employed to introduce aryl or vinyl groups at the 5-position of the chroman ring, thereby expanding the chemical space of potential drug candidates. Such modifications are often critical in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Moreover, the carboxylic acid moiety in 5-Bromochroman-8-carboxylic acid provides opportunities for further derivatization through esterification, amidation, or amidation reactions. These transformations are pivotal in generating prodrugs or conjugates that enhance the pharmacokinetic profiles of parent compounds. For example, studies have demonstrated the utility of this compound in synthesizing protease inhibitors, where the chroman core is linked to amino acid residues via amide bonds formed from the carboxylic acid group. Such inhibitors have shown promise in treating chronic diseases by targeting specific enzymatic pathways.

Recent research has also explored the pharmacological potential of derivatives of 5-Bromochroman-8-carboxylic acid. The bromine atom at the 5-position acts as a handle for further functionalization via Suzuki-Miyaura or Heck couplings, enabling the introduction of diverse aryl or alkenyl groups. These modifications have been investigated in the development of anticancer agents, where chroman derivatives exhibit inhibitory effects on kinases and other critical targets involved in tumor progression. The carboxylic acid group further facilitates these modifications by serving as an anchor point for conjugation with biomolecules or other pharmacophores.

The synthesis of 5-Bromochroman-8-carboxylic acid itself is an area of active interest. While several synthetic routes have been reported, recent methodologies have focused on improving yield and selectivity through catalytic processes or green chemistry principles. For instance, microwave-assisted synthesis has been employed to accelerate reactions while minimizing solvent usage and waste generation. Such approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing. Additionally, biocatalytic methods have been explored as alternative routes to produce this compound with higher enantioselectivity, which is crucial for chiral drug development.

In conclusion,5-Bromochroman-8-carboxylic acid (CAS No. 110751-07-0) represents a versatile and valuable intermediate in synthetic chemistry and drug discovery. Its unique structural features—combining a brominated chroman core with a reactive carboxylic acid—make it indispensable for constructing complex biologically active molecules. As research continues to uncover new therapeutic applications for chroman derivatives,5-Bromochroman-8-carboxylic acid is poised to remain at the forefront of medicinal chemistry innovation.